Cas no 1046817-22-4 (1-Methylcyclopropyl 4-nitrophenyl carbonate)

• Product Name: 1-Methylcyclopropyl 4-nitrophenyl carbonate
• CAS No: 1046817-22-4
• MF: C₁₁H₁₁NO₅
• MW: 237.208743333817
• MDL: MFCD17014665
• CID: 830013
• PubChem ID: 57930115
• Update Time: 2025-06-11

1-Methylcyclopropyl 4-nitrophenyl carbonate Chemical and Physical Properties

Names and Identifiers

• 1-Methylcyclopropyl (4-nitrophenyl) carbonate
• (1-methylcyclopropyl) (4-nitrophenyl) carbonate
• 1-methylcyclopropyl 4-nitrophenyl carbonate
• 4-Nitrophenyl 1-methylcyclopropyl carbonate
• AK139306
• JHDOETPMTMBQTH-UHFFFAOYSA-N
• BCP22975
• AX8242067
• ST2403473
• AB0082093
• 1-Methyl-cyclopropyl 4-nitrophenyl carbonate
• 1-Methylcyclopropyl 4-nitro-phenyl carbonate
• Carbonic acid 1-methylcyclopropyl(4-nitrophenyl) ester
• Carbonic a
• 1046817-22-4
• DS-6555
• DTXSID90728302
• 1-Methylcyclopropyl(4-nitrophenyl)carbonate
• MFCD17014665
• AKOS022172389
• carbonic acid 1-methyl-cyclopropyl ester 4-nitro-phenyl ester
• CS-W007012
• DA-29137
• WRB81722
• SCHEMBL287764
• 1-Methylcyclopropyl 4-nitrophenyl carbonate

• MDL： MFCD17014665
• Inchi： 1S/C11H11NO5/c1-11(6-7-11)17-10(13)16-9-4-2-8(3-5-9)12(14)15/h2-5H,6-7H2,1H3
• InChI Key： JHDOETPMTMBQTH-UHFFFAOYSA-N
• SMILES： O(C(=O)OC1C=CC(=CC=1)[N+](=O)[O-])C1(C)CC1

Computed Properties

• Exact Mass: 237.06372245g/mol
• Monoisotopic Mass: 237.06372245g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 312
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 81.4
• XLogP3: 2.6

Experimental Properties

• Density: 1.35±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 46-48 ºC
• Solubility: Very slightly soluble (0.28 g/l) (25 º C),

1-Methylcyclopropyl 4-nitrophenyl carbonate Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H332-H335
• Warning Statement： P261-P280-P305+P351+P338
• Storage Condition：Keep in dark place,Inert atmosphere,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes

Additional information on 1-Methylcyclopropyl 4-nitrophenyl carbonate

Introduction to 1-Methylcyclopropyl 4-nitrophenyl carbonate (CAS No. 1046817-22-4)

1-Methylcyclopropyl 4-nitrophenyl carbonate, identified by its Chemical Abstracts Service (CAS) number 1046817-22-4, is a specialized organic compound that has garnered attention in the field of pharmaceutical chemistry and materials science. This compound belongs to the class of carbonates, characterized by the presence of a carbon-oxygen-carbon (C-O-C) ester linkage, which imparts unique reactivity and structural properties. The molecular structure incorporates a methylcyclopropyl side chain and a 4-nitrophenyl moiety, both of which contribute to its distinct chemical behavior and potential applications.

The 1-methylcyclopropyl group is an interesting structural feature due to its cyclic aliphatic backbone, which can influence the compound's solubility, stability, and interactions with biological targets. This moiety has been explored in various contexts, including as a pharmacophore in drug design, where its rigid three-membered ring can mimic natural bioactive scaffolds. The 4-nitrophenyl part of the molecule introduces a nitro group at the para position relative to the phenolic ring, a substitution pattern that is frequently employed in medicinal chemistry for its electronic effects and potential metabolic stability. The nitro group can serve as a hydrogen bond acceptor or participate in redox reactions, making it a versatile functional handle for further derivatization.

In recent years, there has been growing interest in the development of novel carbon-based materials for pharmaceutical applications. 1-Methylcyclopropyl 4-nitrophenyl carbonate has been studied as a precursor or intermediate in synthetic pathways leading to more complex molecules. Its carbonate linkage is particularly useful in organic synthesis, as it can be readily hydrolyzed or transesterified under mild conditions, allowing for the introduction of diverse functional groups. This flexibility has made it a valuable building block in the synthesis of biologically active compounds.

One of the most compelling aspects of this compound is its potential role in medicinal chemistry. The combination of the methylcyclopropyl and 4-nitrophenyl groups creates a molecular entity with distinct physicochemical properties that could be exploited in drug discovery. For instance, studies have suggested that such structures may exhibit inhibitory activity against certain enzymes or receptors involved in disease pathways. The nitro group's ability to undergo reduction to an amine or oxidation to a nitrate derivative further expands its synthetic utility, enabling the creation of prodrugs or metabolically labile compounds.

The 1-methylcyclopropyl 4-nitrophenyl carbonate molecule also shows promise in materials science applications. Its unique structural features make it a candidate for use in polymer chemistry, where it could contribute to the development of novel polymers with tailored properties such as enhanced thermal stability or biodegradability. Additionally, the presence of both aromatic and aliphatic components suggests potential applications in optoelectronic materials, where such hybrids can exhibit interesting electronic characteristics.

Recent research has begun to explore the biological activity of derivatives of 1-methylcyclopropyl 4-nitrophenyl carbonate. Preliminary studies indicate that certain analogs may possess anti-inflammatory or antimicrobial properties, although further investigation is needed to fully elucidate their mechanisms of action. The nitro group's redox activity is particularly noteworthy, as it could potentially be exploited to develop prodrugs that release active species under specific physiological conditions.

The synthesis of 1-methylcyclopropyl 4-nitrophenyl carbonate itself presents an interesting challenge due to its complex structure. Traditional synthetic routes often involve multi-step processes that require careful optimization to ensure high yield and purity. Advances in catalytic methods have made it possible to streamline some of these reactions, making large-scale production more feasible. Additionally, green chemistry principles have been applied to develop more sustainable synthetic pathways, reducing waste and minimizing hazardous byproducts.

In conclusion,1-Methylcyclopropyl 4-nitrophenyl carbonate (CAS No. 1046817-22-4) is a multifaceted compound with significant potential in both pharmaceutical and materials science applications. Its unique structural features make it an attractive candidate for further exploration in drug discovery and material development. As research continues to uncover new synthetic strategies and biological activities,this compound is poised to play an important role in advancing scientific knowledge and technological innovation.